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Compound of Interest

Compound Name: gamma-Elemene

Cat. No.: B12947055 Get Quote

This document provides a concise summary of the fundamental chemical properties of

Gamma-Elemene, a naturally occurring sesquiterpene found in various plants.[1] The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug development.

Core Molecular Data
Gamma-Elemene is a member of the elemene group of structural isomers, which also includes

α-, β-, and δ-elemene.[1] These compounds are classified as sesquiterpenes.[1] The

fundamental molecular details of Gamma-Elemene are outlined below.

Table 1: Molecular Formula and Weight of Gamma-Elemene

Property Value

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Monoisotopic Mass 204.187800773 Da

Note: The molecular weight may vary slightly depending on the source, with values such as

204.3511 also being reported.[2][3]
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Methodology
The data presented in this guide is derived from computational and analytical methods

standard in chemical analysis. The molecular formula is determined by methods such as mass

spectrometry and elemental analysis, which identify the constituent atoms and their ratios. The

molecular weight is calculated based on the molecular formula and the atomic weights of the

constituent atoms.[4]

Logical Representation of Chemical Identity
The following diagram illustrates the logical relationship between the different identifiers for

Gamma-Elemene, leading to its fundamental properties.

Logical Flow of Gamma-Elemene Identification
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Caption: Relationship between identifiers and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Elemene - Wikipedia [en.wikipedia.org]

2. γ-Elemene [webbook.nist.gov]

3. γ-Elemene [webbook.nist.gov]

4. «gamma»-Elemene (CAS 30824-67-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

To cite this document: BenchChem. [A Technical Overview of Gamma-Elemene: Molecular
Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12947055#gamma-elemene-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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